(4-Fluorothiophen-3-yl)methanol

• IUPAC Name: (4-fluorothiophen-3-yl)methanol
• InChI: InChI=1S/C5H5FOS/c6-5-3-8-2-4(5)1-7/h2-3,7H,1H2
• InChI Key: XPLXMACAVAWAPA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CS1)F)CO
• Molecular Formula: C5H5FOS
• Molecular Weight: 132.16 g/mol
• CAS No.: 1554434-34-2

Description

(4-Fluorothiophen-3-yl)methanol is a useful research compound. Its molecular formula is C5H5FOS and its molecular weight is 132.15. The purity is usually 95%.
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Scientific Research Applications

1. Role in Photochemical Processes

Studies show that certain fluorinated alcohols, including derivatives like (4-Fluorothiophen-3-yl)methanol, play a significant role in photochemical processes. For example, they are involved in the formation of carbocations under specific conditions, leading to various transformations and radical-derived products through C-C and C-O homolysis processes (Mladenova et al., 2001). Additionally, these compounds can act as catalysts in direct olefin epoxidation by H2O2 under mild conditions, offering a template that stabilizes the transition state of the reaction (de Visser et al., 2003).

2. Applications in Sensing Technologies

This compound derivatives are used in the development of chemosensors, particularly in fluorescence and colorimetric sensing. These compounds demonstrate selectivity and sensitivity in detecting metal ions like Cu(II) and Zn(II), showing potential for use in various analytical applications (Guo et al., 2018).

3. Catalytic Applications

These compounds are also explored for their catalytic properties. For example, they are used in synthesizing ligands that form stable complexes with copper, which can efficiently catalyze reactions like the Huisgen 1,3-dipolar cycloaddition. This demonstrates their utility in facilitating organic synthesis processes (Ozcubukcu et al., 2009).

4. Influence in Electronic Properties

This compound and its derivatives are crucial in tuning the electronic properties of materials like polythiophenes. Studies indicate that fluorination of the polymer backbone, as seen with these compounds, can increase ionization potential and enhance charge carrier mobility, impacting electronic device applications (Fei et al., 2015).

5. Role in Methanol Interaction Studies

Research involving this compound derivatives helps in understanding the interactions of alcohols like methanol with various compounds. These studies provide insights into the dynamics of alcohol complexes and are crucial for developing better solvents and understanding solvent effects in chemical reactions (Maity et al., 2011).